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Application Notes and Protocols for CP-339818
For Researchers, Scientists, and Drug Development Professionals

Introduction
CP-339818 hydrochloride is a potent, non-peptide antagonist of the voltage-gated potassium

channels Kv1.3 and Kv1.4.[1][2][3] It preferentially binds to the C-type inactivated state of the

Kv1.3 channel with an IC50 value of approximately 200 nM.[1][2][3] The inhibition of Kv1.4 is

observed at a slightly higher concentration, with an IC50 of around 300 nM.[1][2][3] CP-339818
exhibits selectivity for Kv1.3 and Kv1.4 over other potassium channels such as Kv1.1, Kv1.2,

Kv1.5, Kv1.6, Kv3.1-4, and Kv4.2.[1][2][3] Due to the crucial role of Kv1.3 channels in the

activation and proliferation of T cells, CP-339818 serves as a valuable tool for studying immune

responses and for the development of potential therapeutics for autoimmune diseases.[4][5]

These application notes provide detailed information on the recommended solvent and storage

conditions for CP-339818, as well as protocols for its use in cell-based assays.

Quantitative Data Summary
The following tables summarize the solubility and recommended storage conditions for CP-
339818 hydrochloride.

Table 1: Solubility of CP-339818 Hydrochloride
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Solvent Solubility Notes

Water Up to 20 mM
Sonication may be required to

aid dissolution.[1][6]

DMSO
Up to 62.5 mg/mL (183.34

mM)

Ultrasonic treatment is

recommended. Due to the

hygroscopic nature of DMSO,

it is advised to use a fresh,

unopened vial to ensure

maximum solubility.[7]

Ethanol Slightly soluble (0.1-1 mg/mL) [4]

Table 2: Recommended Storage Conditions for CP-339818 Hydrochloride

Form
Storage
Temperature

Duration Special Conditions

Solid (Powder) Room Temperature Not specified
For short-term

storage.[1][2]

4°C Not specified
Sealed storage, away

from moisture.[7]

-20°C Up to 3 years
For long-term storage.

[6]

In Solvent (Stock

Solution)
-20°C Up to 1 month

Sealed storage, away

from moisture.[7][8]

-80°C
Up to 6 months to 1

year

Sealed storage, away

from moisture.

Aliquoting is

recommended to

avoid repeated freeze-

thaw cycles.[6][7][8]
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The diagram below illustrates the role of the Kv1.3 potassium channel in the T cell activation

signaling pathway and the inhibitory effect of CP-339818.
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T Cell Activation Pathway and CP-339818 Inhibition.

Experimental Protocols
Protocol 1: Preparation of CP-339818 Hydrochloride
Stock Solution
This protocol describes the preparation of a stock solution of CP-339818 hydrochloride.

Materials:

CP-339818 hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile, nuclease-free microcentrifuge tubes

Vortex mixer

Ultrasonic water bath

Procedure:

Determine the required concentration: Based on the experimental needs, calculate the mass

of CP-339818 hydrochloride required to achieve the desired stock solution concentration.

For example, to prepare a 10 mM stock solution, use the following formula: Mass (mg) = 10

mM * 340.89 g/mol * Volume (L) (Molecular Weight of CP-339818 HCl = 340.89 g/mol )[1]

Weigh the compound: Carefully weigh the calculated amount of CP-339818 hydrochloride

powder in a sterile microcentrifuge tube.

Add solvent: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube. It

is recommended to use a fresh, unopened vial of DMSO to minimize water content, which

can affect solubility.[7]

Dissolve the compound: a. Vortex the tube for 1-2 minutes to facilitate dissolution. b. If the

compound is not fully dissolved, place the tube in an ultrasonic water bath for 5-10 minutes.
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[7] Visually inspect the solution to ensure there are no visible particles.

Aliquot and store: Aliquot the stock solution into smaller volumes in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for up to 6 months to

1 year.[6][7][8] For short-term storage, aliquots can be kept at -20°C for up to 1 month.[7][8]

Protocol 2: T Cell Proliferation Assay using CP-339818
This protocol provides a general framework for assessing the effect of CP-339818 on T cell

proliferation. This example uses a Carboxyfluorescein succinimidyl ester (CFSE)-based assay.

Materials:

Human Peripheral Blood Mononuclear Cells (PBMCs) or isolated T cells

Complete RPMI-1640 medium (supplemented with 10% fetal bovine serum, 2 mM L-

glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin)

Anti-CD3 and anti-CD28 antibodies (for T cell stimulation)

CP-339818 hydrochloride stock solution (prepared as in Protocol 1)

CFSE staining solution

Phosphate-buffered saline (PBS)

96-well round-bottom cell culture plates

Flow cytometer

Experimental Workflow:
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1. Isolate PBMCs or T Cells

2. Label cells with CFSE

3. Seed cells in 96-well plate

4. Pre-incubate with CP-339818

5. Stimulate with anti-CD3/CD28

6. Incubate for 3-5 days

7. Harvest cells and stain
for surface markers (optional)

8. Acquire data on flow cytometer

9. Analyze CFSE dilution

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b560205?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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